![molecular formula C13H11ClO2 B6380791 2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% CAS No. 1261904-56-6](/img/structure/B6380791.png)
2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95%
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Overview
Description
2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% (2C4HMPP95) is a phenolic compound used in scientific research and laboratory experiments. It is a white, crystalline solid with a melting point of 122-124°C and a boiling point of 265°C. 2C4HMPP95 has a variety of applications in scientific research, including as a reagent for the synthesis of other compounds, as a catalyst in organic reactions, and as a biomarker for certain biochemical pathways.
Mechanism of Action
2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% acts as an electron donor in certain biochemical pathways. It is able to donate electrons to other molecules, allowing them to form bonds and undergo chemical reactions. In addition, 2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% is able to act as a catalyst in certain organic reactions. It can speed up the rate of reaction by providing an alternative pathway for the reaction to take place.
Biochemical and Physiological Effects
2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% has been used in scientific research to study the effects of certain biochemical pathways. It has been shown to affect the activity of enzymes involved in the synthesis of proteins, lipids, and carbohydrates. In addition, 2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% has been shown to have an effect on the expression of certain genes, as well as the activity of certain hormones.
Advantages and Limitations for Lab Experiments
2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and is easy to store and handle. In addition, it is non-toxic and non-flammable, making it safe to use in the laboratory. However, 2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% has some limitations as well. It is not very soluble in water, making it difficult to use in aqueous solutions. In addition, it is not very stable, and can decompose at high temperatures.
Future Directions
There are a variety of possible future directions for research using 2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95%. It could be used to study the effects of certain biochemical pathways on human health, or to develop new pharmaceuticals and other products. In addition, it could be used to synthesize new polymers, dyes, and other materials. Finally, it could be used to study the effects of certain environmental pollutants on biochemical pathways.
Synthesis Methods
2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% can be synthesized from a variety of starting materials. The most common method is the reaction of 2-chlorophenol and 2-hydroxymethylphenol in the presence of an acid catalyst. This reaction produces 2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% as a white crystalline solid. Other methods of synthesis include the reaction of 2-chlorophenol and 2-hydroxymethylphenol in the presence of a base catalyst, or the reaction of 2-chlorophenol and 2-hydroxymethylphenol in the presence of an anhydrous solvent such as dimethylsulfoxide (DMSO) or tetrahydrofuran (THF).
Scientific Research Applications
2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% has a variety of applications in scientific research. It is used as a reagent for the synthesis of other compounds, as a catalyst in organic reactions, and as a biomarker for certain biochemical pathways. In addition, 2-Chloro-4-(2-hydroxymethylphenyl)phenol, 95% is used in the synthesis of polymers, dyes, and other materials. It is also used in the development of pharmaceuticals, cosmetics, and other products.
properties
IUPAC Name |
2-chloro-4-[2-(hydroxymethyl)phenyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClO2/c14-12-7-9(5-6-13(12)16)11-4-2-1-3-10(11)8-15/h1-7,15-16H,8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTVMAZZATVISGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CO)C2=CC(=C(C=C2)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80685874 |
Source
|
Record name | 3-Chloro-2'-(hydroxymethyl)[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80685874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261904-56-6 |
Source
|
Record name | 3-Chloro-2'-(hydroxymethyl)[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80685874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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